Cas no 57296-03-4 (bis(2,5-Dioxopyrrolidin-1-yl)oxalate)

• Product Name: bis(2,5-Dioxopyrrolidin-1-yl)oxalate
• CAS No: 57296-03-4
• MF: C₁₀H₈N₂O₈
• MW: 284.179122924805
• MDL: MFCD00011730
• CID: 374272
• PubChem ID: 24858421
• Update Time: 2025-05-24

bis(2,5-Dioxopyrrolidin-1-yl)oxalate Chemical and Physical Properties

Names and Identifiers

• Bis(2,5-dioxopyrrolidin-1-yl) oxalate
• Ethanedioic acid,1,2-bis(2,5-dioxo-1-pyrrolidinyl) ester
• N,N'-DISUCCINIMIDO OXALATE
• N,N-Disuccinimido Oxalate
• 305308_ALDRICH
• AC1NMBTV
• di(N-succinimidyl) oxalate
• di2,5-dioxoazolidinyl ethane-1,2-dioate
• Di-N-oxysuccinimide
• di-N-succinimidyl oxalate
• Disuccinimidyl oxalate
• N,N'-disuccinimido oxallate(DSO)
• N,N'-Disuccinimidyl oxalate
• SBB057681
• DSO
• FT-0658456
• Disuccinimidyloxalate
• SCHEMBL865136
• Di(N-succinimidyl) oxalate, purum, >=97.0% (T)
• DTXSID50205907
• MFCD00011730
• AKOS015915413
• N,N'-Disuccinimidyl oxalate, 85%
• 2,5-Pyrrolidinedione, 1,1'-((1,2-dioxo-1,2-ethanediyl)bis(oxy))bis-
• 57296-03-4
• disuccinimidylox-alate
• A831379
• Di(N-succinimidyl)oxalate
• Bis(2,5-dioxopyrrolidin-1-yl)oxalate
• CS-0133017
• CS-7065
• DB-100934
• Di(Nsuccinimidyl) oxalate
• DTXCID40128398
• 2,5Pyrrolidinedione, 1,1'((1,2dioxo1,2ethanediyl)bis(oxy))bis
• bis(2,5-Dioxopyrrolidin-1-yl)oxalate

• MDL： MFCD00011730
• Inchi： 1S/C10H8N2O8/c13-5-1-2-6(14)11(5)19-9(17)10(18)20-12-7(15)3-4-8(12)16/h1-4H2
• InChI Key： OMAHFYGHUQSIEF-UHFFFAOYSA-N
• SMILES： O(C(C(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 284.02806522g/mol
• Monoisotopic Mass: 284.02806522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -1.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: White powder
• Density: Not available
• Melting Point: 239 °C (dec.) (lit.)
• Boiling Point: 427.9°C at 760 mmHg
• Flash Point: Not available
• Solubility: Not available
• Vapor Pressure: Not available

bis(2,5-Dioxopyrrolidin-1-yl)oxalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on bis(2,5-Dioxopyrrolidin-1-yl)oxalate

Bis(2,5-Dioxopyrrolidin-1-yl)oxalate (CAS No. 57296-03-4): A Comprehensive Overview

Bis(2,5-Dioxopyrrolidin-1-yl)oxalate (CAS No. 57296-03-4) is a versatile compound with significant applications in various fields, particularly in chemical biology and pharmaceutical research. This compound, often referred to as BDOO, is a derivative of oxalyl chloride and N-hydroxysuccinimide (NHS). Its unique chemical structure and reactivity make it an essential reagent in the synthesis of peptides, proteins, and other biomolecules.

The molecular formula of Bis(2,5-Dioxopyrrolidin-1-yl)oxalate is C₈H₆N₂O₈, and its molecular weight is approximately 246.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile. Its stability under various conditions makes it a preferred choice for many laboratory applications.

In the context of peptide synthesis, Bis(2,5-Dioxopyrrolidin-1-yl)oxalate serves as a coupling reagent that facilitates the formation of amide bonds between amino acids. This process is crucial in the development of peptides and proteins for therapeutic and diagnostic purposes. Recent studies have highlighted its efficiency in minimizing side reactions and improving the overall yield of peptide synthesis, making it an indispensable tool in the field.

The mechanism of action of Bis(2,5-Dioxopyrrolidin-1-yl)oxalate involves the activation of carboxylic acid groups through the formation of an active ester intermediate. This intermediate then reacts with amines to form amide bonds. The use of this reagent has been shown to enhance the coupling efficiency and reduce racemization, which is a common issue in peptide synthesis.

In addition to its role in peptide synthesis, Bis(2,5-Dioxopyrrolidin-1-yl)oxalate has found applications in other areas of chemical biology. For instance, it has been used in the modification of nucleic acids to create functionalized oligonucleotides for gene therapy and diagnostics. The ability to introduce specific functional groups onto nucleic acids using this reagent has opened new avenues for the development of advanced therapeutic agents.

Recent advancements in the field have also explored the use of Bis(2,5-Dioxopyrrolidin-1-yl)oxalate in the synthesis of small molecule drugs. Its high reactivity and selectivity make it suitable for the preparation of complex organic molecules with precise structural features. This has led to its application in the development of novel pharmaceuticals targeting various diseases, including cancer and neurodegenerative disorders.

The safety profile of Bis(2,5-Dioxopyrrolidin-1-yl)oxalate is an important consideration for its widespread use. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to ensure safety.

In conclusion, Bis(2,5-Dioxopyrrolidin-1-yl)oxalate (CAS No. 57296-03-4) is a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique properties make it an essential reagent for peptide synthesis, nucleic acid modification, and small molecule drug development. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to significant advancements in these fields.